![molecular formula C17H16N6O B287406 5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile](/img/structure/B287406.png)
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile
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Overview
Description
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile, also known as JNK-IN-8, is a small molecule inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway. The JNK pathway is involved in a variety of cellular processes, including inflammation, apoptosis, and cell differentiation. JNK-IN-8 has been shown to have potential therapeutic applications in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory diseases.
Mechanism of Action
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile works by inhibiting the activity of JNK, a protein kinase that is involved in the regulation of various cellular processes. JNK is activated in response to cellular stress and can lead to the activation of pro-inflammatory cytokines and the induction of apoptosis. By inhibiting JNK activity, this compound can reduce inflammation and promote cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical models. In cancer cells, this compound can induce cell cycle arrest and apoptosis, leading to a reduction in cancer cell growth. In neurodegenerative disease models, this compound can reduce the accumulation of toxic proteins and promote neuronal survival. Inflammatory disease models have shown that this compound can reduce the production of pro-inflammatory cytokines and reduce tissue damage.
Advantages and Limitations for Lab Experiments
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has several advantages for lab experiments, including its specificity for JNK and its ability to penetrate the blood-brain barrier. However, this compound also has limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on 5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile. One potential area of research is the development of more potent and selective JNK inhibitors. Another area of research is the investigation of the potential therapeutic applications of this compound in combination with other drugs or therapies. Additionally, further research is needed to determine the long-term safety and efficacy of this compound in preclinical and clinical studies.
Synthesis Methods
The synthesis of 5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile involves several steps, including the reaction of 2-methyl-6-(3-methylphenoxy)-4-pyrimidinamine with 4-cyano-3-methyl-1H-pyrazole-5-carboxylic acid, followed by further reactions to form the final product. The synthesis of this compound has been described in detail in several scientific publications.
Scientific Research Applications
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been extensively studied in preclinical models of various diseases. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and pancreatic cancer cells. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. In inflammatory disease research, this compound has been shown to reduce inflammation in models of rheumatoid arthritis and inflammatory bowel disease.
Properties
Molecular Formula |
C17H16N6O |
---|---|
Molecular Weight |
320.3 g/mol |
IUPAC Name |
5-amino-3-methyl-1-[2-methyl-6-(3-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carbonitrile |
InChI |
InChI=1S/C17H16N6O/c1-10-5-4-6-13(7-10)24-16-8-15(20-12(3)21-16)23-17(19)14(9-18)11(2)22-23/h4-8H,19H2,1-3H3 |
InChI Key |
BOGDHFAVURQOQG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OC2=NC(=NC(=C2)N3C(=C(C(=N3)C)C#N)N)C |
Canonical SMILES |
CC1=CC(=CC=C1)OC2=NC(=NC(=C2)N3C(=C(C(=N3)C)C#N)N)C |
Origin of Product |
United States |
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